Cas no 330681-80-6 (1-[4-Benzenesulfonyl-2-(3-nitrophenyl)oxazol-5-yl]piperidine)

• Product Name: 1-[4-Benzenesulfonyl-2-(3-nitrophenyl)oxazol-5-yl]piperidine
• CAS No: 330681-80-6
• MF: C₂₀H₁₉N₃O₅S
• MW: 413.44696354866
• CID: 3064903
• PubChem ID: 2756579
• Update Time: 2025-06-30

1-[4-Benzenesulfonyl-2-(3-nitrophenyl)oxazol-5-yl]piperidine Chemical and Physical Properties

Names and Identifiers

• 1-[4-Benzenesulfonyl-2-(3-nitrophenyl)oxazol-5-yl]piperidine
• AG-690/34448060
• Oprea1_706710
• 330681-80-6
• Oprea1_197699
• AKOS001653431
• 1-[4-(BENZENESULFONYL)-2-(3-NITROPHENYL)-1,3-OXAZOL-5-YL]PIPERIDINE
• 2-(3-Nitrophenyl)-4-(phenylsulfonyl)-5-(piperidin-1-yl)oxazole
• 1-[4-Benzenesulfonyl-2-(3-nitro-phenyl)-oxazol-5-yl]-piperidine
• 4-(benzenesulfonyl)-2-(3-nitrophenyl)-5-piperidin-1-yl-1,3-oxazole
• 1-[2-{3-nitrophenyl}-4-(phenylsulfonyl)-1,3-oxazol-5-yl]piperidine
• MFCD00695200

• MDL： MFCD00695200
• Inchi： 1S/C20H19N3O5S/c24-23(25)16-9-7-8-15(14-16)18-21-19(20(28-18)22-12-5-2-6-13-22)29(26,27)17-10-3-1-4-11-17/h1,3-4,7-11,14H,2,5-6,12-13H2
• InChI Key： AXAKGDYKYWAZDF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1=C(N2CCCCC2)OC(C2C=CC=C(C=2)[N+](=O)[O-])=N1)(=O)=O

Computed Properties

• Exact Mass: 413.10454189Da
• Monoisotopic Mass: 413.10454189Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 1-[4-Benzenesulfonyl-2-(3-nitrophenyl)oxazol-5-yl]piperidine

1-[4-Benzenesulfonyl-2-(3-nitrophenyl)oxazol-5-yl]piperidine (CAS No. 330681-80-6)

The compound 1-[4-Benzenesulfonyl-2-(3-nitrophenyl)oxazol-5-yl]piperidine, identified by the CAS registry number CAS No. 330681-80-6, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development, particularly in the design of bioactive molecules with tailored pharmacokinetic profiles.

The molecular structure of 1-[4-Benzenesulfonyl-2-(3-nitrophenyl)oxazol-5-yl]piperidine consists of a piperidine ring fused with an oxazole moiety, which is further substituted with a benzenesulfonyl group and a nitrophenyl group. This combination of functional groups imparts the molecule with both hydrophilic and hydrophobic characteristics, making it an ideal candidate for exploring drug delivery systems and targeting mechanisms. Recent studies have highlighted its potential as a scaffold for developing novel anti-cancer agents, where the nitrophenyl group contributes to redox activity, while the sulfonyl group enhances solubility and bioavailability.

Research into this compound has been driven by advancements in computational chemistry and high-throughput screening techniques. For instance, molecular docking studies have revealed that CAS No. 330681-80-6 exhibits strong binding affinity to several therapeutic targets, including kinases and proteases, which are critical in disease pathways such as cancer and inflammation. Furthermore, its structural versatility allows for easy modification, enabling chemists to explore various substitution patterns to optimize its pharmacodynamic properties.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The incorporation of the oxazole ring is particularly challenging due to its sensitivity to reaction conditions; however, recent breakthroughs in catalytic methods have improved the yield and purity of this step. The nitration of the phenyl ring is another critical step that requires precise control over temperature and reagent concentrations to achieve the desired regioselectivity.

The application of 1-[4-Benzenesulfonyl-2-(3-nitrophenyl)oxazol-5-yl]piperidine extends beyond pharmaceuticals into materials science, where it serves as a precursor for advanced polymers and coatings with enhanced thermal stability and mechanical strength. Its ability to form stable amide bonds makes it a valuable building block in polymer chemistry, particularly in the development of biodegradable materials for medical implants.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of this compound to assess its ecological impact. Preliminary findings suggest that under aerobic conditions, it undergoes rapid mineralization due to the susceptibility of its functional groups to microbial enzymes. This aligns with current trends toward sustainable chemistry practices, emphasizing the importance of designing compounds with minimal environmental footprint.

In conclusion, CAS No. 330681-80-6, or 1-[4-Benzenesulfonyl-2-(3-nitrophenyl)oxazol-5-yl]piperidine, represents a cutting-edge molecule at the intersection of organic synthesis, drug discovery, and materials innovation. Its unique combination of functional groups, coupled with recent advances in synthetic methodologies and computational modeling, positions it as a promising candidate for addressing unmet needs in healthcare and advanced materials technology.